Cas no 1805247-31-7 (Methyl 2-bromo-4-cyano-6-formylbenzoate)

• Product Name: Methyl 2-bromo-4-cyano-6-formylbenzoate
• CAS No: 1805247-31-7
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4706763
• Update Time: 2023-08-15

Methyl 2-bromo-4-cyano-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-cyano-6-formylbenzoate

• Inchi： 1S/C10H6BrNO3/c1-15-10(14)9-7(5-13)2-6(4-12)3-8(9)11/h2-3,5H,1H3
• InChI Key： HBYFLFVXVNFMQN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(C=O)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 67.2